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Compound of Interest

Compound Name: Ethofumesate

Cat. No.: B166128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

ecotoxicological profile of ethofumesate, a selective pre- and post-emergence herbicide. The

information is compiled to support environmental risk assessment and research activities. All

quantitative data are presented in structured tables for comparative analysis, key experimental

methodologies are detailed, and critical environmental processes are visualized through

diagrams.

Environmental Fate
The environmental fate of ethofumesate is governed by a combination of its physicochemical

properties and its susceptibility to various degradation and transport processes in soil and

water. While not typically persistent, its moderate mobility warrants consideration for potential

off-site transport.

Physicochemical and Mobility Properties
Ethofumesate is a moderately soluble compound with a low potential for volatilization from soil

or water surfaces. Its mobility in soil is moderate to high, influenced primarily by soil organic

carbon content. The Groundwater Ubiquity Score (GUS) of 3.04 indicates a high potential for

leaching.[1]

Table 1: Physicochemical and Mobility Parameters for Ethofumesate
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Parameter Value
Interpretation/Cond
itions

Source

Water Solubility 53.7 mg/L at 20°C [2]

Vapor Pressure 2.2 x 10⁻⁷ Torr at 25°C, Non-volatile [2]

Log Kₒw 2.8 - [2]

Henry's Law Constant 1.5 x 10⁻⁹ atm∙m³/mol
Low volatilization

potential
[2]

Kₒc 55 - 500 L/kg
Moderate to high

mobility

GUS Index 3.04
High leachability

potential

Bioconcentration

(BCF)
24

Low potential for

bioconcentration

Degradation Processes
The primary routes of ethofumesate dissipation in the environment are photolysis and

microbial metabolism. It is stable to hydrolysis under typical environmental pH conditions.

Photodegradation: Ethofumesate degrades relatively quickly in the presence of light, with

half-lives of 28 to 31 hours in water and 165 hours on soil surfaces.

Biodegradation: Microbial degradation is a key dissipation pathway, though it occurs at a

slower rate. Aerobic metabolism in soil is the major route, with half-lives ranging from 30 to

over 250 days depending on conditions. The herbicide is significantly more persistent under

anaerobic conditions in both soil and aquatic environments.

Hydrolysis: Ethofumesate is stable to hydrolysis at pH 5, 7, and 9.

Table 2: Degradation Half-Lives (DT₅₀) of Ethofumesate
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Degradation
Pathway

Medium Half-Life (DT₅₀) Source

Photolysis Water 28 - 31 hours

Photolysis Soil Surface 165 hours (~7 days)

Aerobic Metabolism Soil 30 - 253 days

Anaerobic Metabolism Soil 759 days

Aerobic Metabolism Aquatic Systems 89 - 140 days

Anaerobic Metabolism Aquatic Systems 1,657 - 2,294 days

Field Dissipation Terrestrial 75 - 150 days

Hydrolysis Water (pH 5, 7, 9) Stable

Environmental Degradation Pathway
Ethofumesate degrades in the environment into several metabolites, with the primary

transformation product in soil being 2,3-dihydro-3,3-dimethyl-2-oxo-5-benzofuranyl

methanesulfonate (2-keto-ethofumesate). Other known metabolites include ethofumesate-2-

hydroxy and ethofumesate carboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethofumesate

2-Keto-Ethofumesate
(NC 9607)

 Microbial
 Degradation 

Ethofumesate-2-hydroxy
(NC 8493)

 Photolysis 

Ethofumesate
Carboxylic Acid

(NC 20645)

 Aerobic Aquatic
 Metabolism 

Further Degradation
(e.g., CO2, Bound Residues)

 Microbial
 Degradation 

 Microbial
 Degradation 

 Microbial
 Degradation 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adsorption Phase

Desorption Phase

Weigh Soil into Tubes

Add Ethofumesate Solution
(known concentration)

Equilibrate (Shake)

Centrifuge to Separate
Soil and Solution

Analyze Supernatant
(aqueous phase)

Calculate Kd and Koc Remove Supernatant

Add Fresh Solution
(pesticide-free)

Re-equilibrate (Shake)

Centrifuge & Analyze
Supernatant

Calculate % Desorption
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Predict Environmental
Concentration (PEC)

Calculate Risk Quotient (RQ)
RQ = PEC / Endpoint

Determine Ecotoxicity
Endpoint (e.g., LC50, NOEC)

Compare RQ to
Level of Concern (LOC)

Potential Risk Identified

 RQ > LOC 

Risk is Low / Acceptable

 RQ ≤ LOC 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166128?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

